molecular formula C11H9Cl2NO B1642963 1-(7,8-Dichloroisoquinolin-2(1H)-yl)ethan-1-one

1-(7,8-Dichloroisoquinolin-2(1H)-yl)ethan-1-one

Cat. No.: B1642963
M. Wt: 242.1 g/mol
InChI Key: WCIYACVDZTXPGX-UHFFFAOYSA-N
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Description

1-(7,8-Dichloroisoquinolin-2(1H)-yl)ethan-1-one is a useful research compound. Its molecular formula is C11H9Cl2NO and its molecular weight is 242.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9Cl2NO

Molecular Weight

242.1 g/mol

IUPAC Name

1-(7,8-dichloro-1H-isoquinolin-2-yl)ethanone

InChI

InChI=1S/C11H9Cl2NO/c1-7(15)14-5-4-8-2-3-10(12)11(13)9(8)6-14/h2-5H,6H2,1H3

InChI Key

WCIYACVDZTXPGX-UHFFFAOYSA-N

SMILES

CC(=O)N1CC2=C(C=CC(=C2Cl)Cl)C=C1

Canonical SMILES

CC(=O)N1CC2=C(C=CC(=C2Cl)Cl)C=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The method of preparing 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline, which comprises the steps of reacting N-acetyl-2,3-dichlorobenzylaminoacetaldehyde dimethyl acetal with a Lewis acid to form N-acetyl 7,8-dichloro-1,2-dihydroisoquinoline, catalytically hydrogenating said dihydroisoquinoline to N-acetyl-7,8-dichloro-1,2,3,4-tetrahydroisoquinoline, and hydrolyzing said tetrahydroisoquinoline to 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline.
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Synthesis routes and methods II

Procedure details

To a suspension of 91 g. (0.682 m.) of aluminum chloride in 1400 ml. of 1,2-dichloroethane was added a solution of N-acetyl-2,3-dichlorobenzylaminoacetaldehyde dimethyl acetal (45.5 g., 0.149 m.) in 230 ml. of 1,2-dichloroethane over an hour, the temperature staying below 30° C. The mixture was then cooled to 0° C. and 1000 ml. of 40% NaOH was added. The mixture was stirred and the layers separated. The aqueous fraction was extracted with 500 ml. of 1,2-dichloroethane and the combined organic layers were washed with 300 ml. of water and dried over magnesium sulfate. Evaporation and trituration with ether gave 2-acetyl-7,8-dichloro-1,2-dihydroisoquinoline.
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